Cas no 1020987-43-2 (2-(pyrrolidin-1-yl)benzene-1-carbothioamide)

• Product Name: 2-(pyrrolidin-1-yl)benzene-1-carbothioamide
• CAS No: 1020987-43-2
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 6377790
• PubChem ID: 28600852
• Update Time: 2025-10-28

2-(pyrrolidin-1-yl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-1-yl)benzene-1-carbothioamide
• 1020987-43-2
• EN300-1855395
• pyrrolidino-thiobenzamide
• AKOS000261000
• SCHEMBL1740547

• Inchi： 1S/C11H14N2S/c12-11(14)9-5-1-2-6-10(9)13-7-3-4-8-13/h1-2,5-6H,3-4,7-8H2,(H2,12,14)
• InChI Key： GZSHBWDXVLUTOH-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1N1CCCC1)N

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(pyrrolidin-1-yl)benzene-1-carbothioamide

2-(pyrrolidin-1-yl)benzene-1-carbothioamide: A Comprehensive Overview

The compound with CAS No. 1020987-43-2, known as 2-(pyrrolidin-1-yl)benzene-1-carbothioamide, is a fascinating molecule that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a benzene carbothioamide group. The benzene carbothioamide moiety is particularly significant, as it imparts specific functional properties to the molecule, making it a valuable component in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-(pyrrolidin-1-yl)benzene-1-carbothioamide in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers and composites. The pyrrolidine ring in the molecule contributes to its flexibility and reactivity, enabling it to participate in a wide range of chemical reactions. This makes it an ideal candidate for use in polymerization processes, where its ability to form stable bonds can lead to materials with enhanced mechanical and thermal properties.

In addition to its role in materials science, 2-(pyrrolidin-1-yl)benzene-1-carbothioamide has also been investigated for its potential in pharmaceutical applications. The benzene carbothioamide group is known to exhibit bioactive properties, which could be harnessed in the development of new drugs. Recent research has focused on its ability to act as a precursor for bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. These findings suggest that the compound could play a pivotal role in the creation of novel therapeutic agents.

The synthesis of 2-(pyrrolidin-1-yl)benzene-1-carbothioamide involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The key steps include the preparation of the pyrrolidine ring and the subsequent attachment of the benzene carbothioamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical applications.

One of the most exciting developments involving CAS No. 1020987-43-2 is its use in nanotechnology. Scientists have discovered that the compound can serve as a building block for the creation of nanoparticles with unique optical and electronic properties. These nanoparticles have potential applications in fields such as sensors, electronics, and drug delivery systems. The ability of 2-(pyrrolidin-1-yl)benzene-1-carbothioamide to form stable nanostructures underscores its versatility and importance in cutting-edge research.

Furthermore, recent advancements in computational chemistry have enabled researchers to gain deeper insights into the molecular structure and reactivity of CAS No. 1020987-43-2. By employing advanced simulation techniques, scientists have been able to predict the behavior of the compound under various conditions, paving the way for more efficient synthesis methods and innovative applications.

In conclusion, 2-(pyrrolidin-1-yL)benzene-l-carbothioamide (CAS No. 1020987-l43-l) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in shaping future advancements in chemistry and related fields.